Cas no 2137585-73-8 (5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy-)

• Product Name: 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy-
• CAS No: 2137585-73-8
• MF: C₇H₁₁ClN₂OS
• MW: 206.693039178848
• CID: 5256039
• Update Time: 2025-10-29

5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy-

• Inchi： 1S/C7H11ClN2OS/c1-3-9-4-5-6(8)7(11-2)10-12-5/h9H,3-4H2,1-2H3
• InChI Key： VKEQTQQAYWAWNC-UHFFFAOYSA-N
• SMILES： S1C(CNCC)=C(Cl)C(OC)=N1

Additional information on 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy-

5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy: A Comprehensive Overview

The compound 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy (CAS No. 2137585-73-8) is a chemically synthesized organic compound with a unique structure that combines elements of isothiazole and amine functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a substituted isothiazole ring system, which is further modified with a methoxy group at the 3-position and a chloro group at the 4-position. The presence of an ethyl group attached to the nitrogen atom in the methanamine moiety adds to its structural complexity and functional versatility.

Recent studies have highlighted the importance of isothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 4-chloro-N-ethyl-3-methoxy substitution pattern in this compound has been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures, which could lead to the development of novel drugs with improved efficacy and reduced side effects.

In the field of agrochemicals, 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy has been investigated for its pesticidal properties. Experimental data suggest that this compound exhibits potent activity against various agricultural pests, including insects and fungi. Its ability to target specific biochemical pathways in pests without causing significant harm to non-target organisms makes it a sustainable alternative to conventional pesticides. Furthermore, the compound's stability under different environmental conditions has been validated through extensive testing, ensuring its suitability for agricultural use.

The synthesis of 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isothiazole ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol during the synthesis process, which is critical for producing enantiomerically pure compounds required for pharmacological studies.

From a materials science perspective, this compound has been explored as a precursor for constructing advanced materials with tailored properties. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for applications in polymer chemistry and nanotechnology. For instance, researchers have demonstrated the use of this compound in synthesizing novel polymeric materials with enhanced mechanical strength and thermal stability. These materials hold potential for use in high-performance applications such as aerospace components and electronic devices.

One of the most exciting developments involving 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy is its role in drug delivery systems. Scientists have successfully incorporated this compound into nanoparticles designed for targeted drug delivery. The compound's unique structure allows it to interact with biological membranes selectively, facilitating controlled release of therapeutic agents at specific sites within the body. This innovation could revolutionize the treatment of diseases such as cancer by minimizing systemic toxicity while maximizing therapeutic efficacy.

Despite its promising applications, further research is needed to fully understand the mechanistic details underlying its biological activity and environmental impact. Collaborative efforts between chemists, biologists, and engineers are essential to unlock the full potential of this compound across diverse industries. As research continues to unfold, 5-Isothiazolemethanamine, 4-chloro-N-ethyl-3-methoxy stands as a testament to the power of chemical innovation in addressing global challenges in health, agriculture, and technology.